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Compound of Interest

Compound Name:
5-Dimethylaminomethyl-4-p-tolyl-

thiazol-2-ylamine

CAS No.: 870693-07-5

Cat. No.: B2686225

Get Quote

Introduction & Scientific Context
Dimethylaminomethyl thiazoles (e.g., 2-(dimethylaminomethyl)thiazole, 4-

(dimethylaminomethyl)thiazole) are critical heterocyclic intermediates used in the synthesis of

H2-receptor antagonists (such as Nizatidine) and as ligands in coordination chemistry.

Structurally, they combine an electron-rich thiazole ring with a basic dimethylamino side chain.

The Stability Paradox: While the thiazole ring itself possesses aromatic stability, the exocyclic

amine introduces specific vulnerabilities. The lone pair on the nitrogen renders the compound

susceptible to N-oxidation and salt formation with atmospheric CO₂ (carbamate formation).

Furthermore, the methylene bridge can be a site of autoxidation under light exposure.

Consequently, "standard" storage often leads to the formation of N-oxides or ring-opening

degradation products, manifesting as a color shift from pale yellow to dark brown/black.

This protocol standardizes the handling of these compounds to maintain >98% purity over

extended storage periods.
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Physicochemical & Safety Profile
The following data aggregates properties for the 2- and 4-substituted isomers. Always consult

the specific SDS for your exact lot.

Property Value / Characteristic Implication for Handling

Physical State
Low-melting solid or viscous

liquid

May require gentle warming to

aliquot; strictly control

temperature to avoid thermal

decomposition.

pKa (Amine) ~8.8 - 9.0

Highly basic. Will protonate in

neutral buffers. Hygroscopic;

absorbs atmospheric

moisture/CO₂.

Solubility
DMSO, Ethanol, DCM,

Chloroform

Lipophilic free base. Water

solubility is pH-dependent

(soluble at pH < 7).

Boiling Point
~80-90°C (at reduced

pressure)

Volatile. Do not rotovap at high

vacuum/temp without

monitoring.

Hazards Skin/Eye Irritant (H315, H319)

Corrosive. Penetrates gloves

slowly. Use Nitrile (double

gloved) or Butyl rubber.

Reactivity
Incompatible with strong

oxidizers

Explosion Risk: Avoid contact

with peroxides or nitric acid.

Core Protocol: Receipt, Aliquoting, and Storage[1]
Objective: To transition the compound from the supplier's packaging to a stable, long-term

storage system without introducing moisture or oxygen.

The "Inert Chain" Workflow
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Why this matters: Thiazole amines darken rapidly upon air exposure. The "Inert Chain" ensures

the compound never sees ambient atmosphere for more than 30 seconds.

Materials:

Anhydrous Argon (Ar) source (Heavier than air, superior to Nitrogen for protecting liquids in

vials).

Amber glass vials (borosilicate) with PTFE-lined screw caps.

Parafilm or anhydrous shrink bands.

Procedure:

Equilibration: Allow the shipping container to reach room temperature before opening to

prevent water condensation on the cold surface of the bottle.

Gas Purge: Gently stream Argon into the source bottle for 15 seconds before pipetting.

Aliquoting:

Do not store the bulk bottle repeatedly.

Aliquot into single-use quantities (e.g., 100 mg or 500 µL).

Critical Step: Flush the headspace of each aliquot vial with Argon for 10 seconds

immediately before sealing.

Sealing: Cap tightly. Wrap the cap-neck junction with Parafilm to create a secondary

moisture barrier.

Storage Conditions
Short-term (<1 month): 2–8°C in the dark.

Long-term (>1 month): -20°C.

Note on Freezing: If the compound is a liquid at room temperature, it may freeze at -20°C.

Do not force thaw with heat guns. Allow to stand at room temperature or warm in your hand.
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Visualization: Receipt-to-Storage Workflow
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Figure 1: Decision logic for processing incoming dimethylaminomethyl thiazole shipments to

minimize oxidative degradation.

Solubilization & Experimental Handling
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Objective: To prepare stable stock solutions for biological assays or synthesis without

precipitation or pH artifacts.

Solvent Selection
Preferred: Dimethyl Sulfoxide (DMSO) (Anhydrous). Stable stocks up to 100 mM.

Alternative: Ethanol (Absolute). Good solubility, but evaporation changes concentration over

time.

Avoid: Unbuffered water (pH rises rapidly, potential hydrolysis over weeks).

pH Management in Aqueous Media
Because the dimethylamino group has a pKa near 9.0, dissolving the free base in neutral water

(pH 7) will result in protonation, raising the pH of the solution.

For Cell Assays: Do not add the free base directly to cell media. Dissolve in DMSO first, then

dilute. Ensure the final buffer capacity (HEPES/MOPS) is strong enough to counter the

basicity of the compound.

Salt Formation: If water solubility is required, convert to the Hydrochloride (HCl) salt in situ

by adding 1 equivalent of dilute HCl, or purchase the HCl salt form directly.

Visualization: Solubilization Decision Tree
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Figure 2: Protocol for selecting the correct solvent system based on the compound form (Free

base vs. Salt) and intended application.
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Quality Control & Troubleshooting
Before committing the compound to a high-value experiment, verify integrity.

Observation Diagnosis Remediation

Color Change (Yellow

Brown)

Oxidation of the amine or

thiazole ring.

Purify via silica plug filtration

(DCM/MeOH) or discard if

>10% degraded.

Precipitate in Buffer
Compound crashed out (Free

base at pH > 8).

Acidify buffer slightly or

increase DMSO % (keep <1%

for cells).

NMR: New Peak at ~3.0 ppm
N-Oxide formation or Methyl

migration.

Check integration. If N-oxide,

can sometimes be reduced

back, but repurchasing is

safer.

Validating Integrity (HPLC Method):

Column: C18 Reverse Phase.

Mobile Phase: A: Water + 0.1% TFA; B: Acetonitrile + 0.1% TFA.

Gradient: 5% B to 95% B over 10 mins.

Detection: UV 254 nm (Thiazole absorption).

Disposal & Safety
Spill Cleanup: Absorb with sand or vermiculite. Do not use sawdust (reaction risk). Clean

surface with weak acid (dilute acetic acid) to neutralize the basic residue, followed by soap

and water.

Disposal: Incinerate in a chemical incinerator equipped with an afterburner and scrubber

(due to Nitrogen and Sulfur content generating NOx and SOx).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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